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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B084682 Get Quote

Dixylyl Disulphide: Technical Support Center
Disclaimer: Dixylyl disulphide is a specialty chemical, and a comprehensive, official Safety

Data Sheet (SDS) may not be readily available from all suppliers. The following best practices

for storage and handling are based on the available chemical properties of dixylyl disulphide
and general safety principles for organosulphur compounds. It is imperative that researchers,

scientists, and drug development professionals obtain a complete and official SDS from their

chemical supplier and conduct a thorough risk assessment before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for dixylyl disulphide?

For optimal stability and to minimize degradation, it is recommended to store dixylyl
disulphide in a cool, dry, and well-ventilated area. Refrigerated storage is advisable for long-

term preservation of organosulphur compounds.[1][2] Always refer to the manufacturer's

specific recommendations if available.

Q2: What type of container should I use to store dixylyl disulphide?

Store dixylyl disulphide in its original, tightly sealed container. If transferring to a new

container, ensure it is made of a compatible material, such as amber glass, to protect it from

light. For seals and O-rings, materials like FKM (Viton®) are often recommended for their

resistance to chemicals like dimethyl disulfide and may be suitable for dixylyl disulphide.[3]
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Q3: What are the signs of dixylyl disulphide degradation?

While specific degradation pathways for dixylyl disulphide are not well-documented in readily

available literature, organosulphur compounds can be sensitive to heat and oxidation.[1] A

noticeable change in color, the appearance of precipitates, or a significant change in its

characteristic odor could indicate degradation.

Q4: What personal protective equipment (PPE) should be worn when handling dixylyl
disulphide?

Given the potential for a strong, unpleasant odor and the general hazards associated with

organosulphur compounds, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate, a respirator with an organic vapor

cartridge may be necessary.
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Issue Possible Cause Solution

Inconsistent experimental

results

Degradation of dixylyl

disulphide due to improper

storage.

Ensure the compound is

stored in a tightly sealed

container in a cool, dark place,

preferably refrigerated.

Consider aliquoting the

compound upon receipt to

minimize freeze-thaw cycles

and exposure to air.

Strong, unpleasant odor in the

laboratory

Improper handling or a small

spill.

Always handle dixylyl

disulphide within a certified

chemical fume hood. Ensure

all containers are securely

sealed when not in use. In

case of a spill, follow

appropriate cleanup

procedures immediately.

Material incompatibility (e.g.,

swelling or cracking of seals)

Use of incompatible materials

for storage or experimental

apparatus.

Verify the chemical

compatibility of all materials

that will come into contact with

dixylyl disulphide. For seals

and tubing, consider

chemically resistant options

like FKM (Viton®).[3]

Quantitative Data Summary
The following table summarizes available quantitative data for dixylyl disulphide and a

related, more well-documented organosulphur compound, diallyl disulfide, for comparison.
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Property Dixylyl Disulphide
Diallyl Disulfide (for

comparison)

Molecular Formula C16H18S2 C6H10S2

Molecular Weight 274.45 g/mol 146.27 g/mol

Appearance - Yellowish clear liquid[4]

Odor - Intense garlic smell[4]

Boiling Point - 180 °C (356 °F; 453 K)[4]

Density - 1.01 g/cm³

Solubility in Water - Insoluble[4]

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, thoroughly read and understand the Safety Data Sheet (SDS)

provided by the supplier. Ensure a chemical fume hood is certified and functioning correctly.

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Dispensing: Conduct all weighing and dispensing of dixylyl disulphide inside a chemical

fume hood to minimize inhalation exposure. Use clean, dedicated spatulas and glassware.

Storage: After dispensing, securely seal the container and return it to its designated storage

location, preferably a refrigerated and ventilated cabinet.

Cleaning: Clean any spills immediately with an appropriate absorbent material.

Decontaminate all glassware and equipment that came into contact with the compound.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.
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Storage Handling Disposal
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Caption: Workflow for best practices in storage, handling, and disposal of dixylyl disulphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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